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Compound of Interest

Compound Name: Isopropoxy(phenyl)silane

Cat. No.: B13348908

This document provides critical safety and logistical information for laboratory professionals
working with Isopropoxy(phenyl)silane. Adherence to these procedures is essential for
ensuring personal safety and proper chemical management.

Isopropoxy(phenyl)silane is a colorless liquid utilized as a versatile organosilicon compound
in various industrial and research applications, including as a silane coupling agent and for
surface modification.[1] While highly effective in these applications, it presents several health
hazards that necessitate careful handling and the use of appropriate personal protective
equipment (PPE). The compound is harmful if swallowed, causes skin irritation, serious eye
irritation, and may cause respiratory irritation.[2]

Personal Protective Equipment (PPE) Requirements

A comprehensive PPE strategy is the first line of defense against the hazards associated with
Isopropoxy(phenyl)silane. The following table summarizes the recommended PPE for
various levels of protection.
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worn over the
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EN 143)
respirator

cartridges[5]

resistant apron
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Experimental Protocols: Safe Handling and Disposal

Handling Protocol:

Engineering Controls: Always handle Isopropoxy(phenyl)silane in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation exposure.[5]

PPE Inspection: Before commencing work, thoroughly inspect all PPE, particularly gloves,

for any signs of degradation or perforation.[5]

Avoiding Contact: Take meticulous care to avoid contact with skin, eyes, and clothing.[5] In

the event of accidental contact, follow the first aid measures outlined in the Safety Data

Sheet (SDS).

Hand Hygiene: Wash hands thoroughly with soap and water after handling the chemical and

before leaving the laboratory.[2]
Disposal Plan:

o Waste Segregation: All waste contaminated with Isopropoxy(phenyl)silane, including used
gloves, disposable lab coats, and bench paper, must be collected in a designated, properly
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labeled, and sealed hazardous waste container.

o Chemical Waste: Unused or waste Isopropoxy(phenyl)silane should be disposed of
through a licensed professional waste disposal service.[5] Do not pour it down the drain.[5]

o Contaminated Packaging: Dispose of the original container as unused product waste.[5]

Logical Workflow for Handling
Isopropoxy(phenyl)silane

The following diagram illustrates the procedural flow for safely handling
Isopropoxy(phenyl)silane from preparation to disposal.
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Caption: Workflow for Isopropoxy(phenyl)silane Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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